(2,3,4,5,6-pentafluorophenyl) (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-hydroxypropanoate (2,3,4,5,6-pentafluorophenyl) (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-hydroxypropanoate
Brand Name: Vulcanchem
CAS No.: 86061-05-4
VCID: VC18459991
InChI: InChI=1S/C24H16F5NO5/c25-17-18(26)20(28)22(21(29)19(17)27)35-23(32)16(9-31)30-24(33)34-10-15-13-7-3-1-5-11(13)12-6-2-4-8-14(12)15/h1-8,15-16,31H,9-10H2,(H,30,33)/t16-/m0/s1
SMILES:
Molecular Formula: C24H16F5NO5
Molecular Weight: 493.4 g/mol

(2,3,4,5,6-pentafluorophenyl) (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-hydroxypropanoate

CAS No.: 86061-05-4

Cat. No.: VC18459991

Molecular Formula: C24H16F5NO5

Molecular Weight: 493.4 g/mol

* For research use only. Not for human or veterinary use.

(2,3,4,5,6-pentafluorophenyl) (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-hydroxypropanoate - 86061-05-4

Specification

CAS No. 86061-05-4
Molecular Formula C24H16F5NO5
Molecular Weight 493.4 g/mol
IUPAC Name (2,3,4,5,6-pentafluorophenyl) (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-hydroxypropanoate
Standard InChI InChI=1S/C24H16F5NO5/c25-17-18(26)20(28)22(21(29)19(17)27)35-23(32)16(9-31)30-24(33)34-10-15-13-7-3-1-5-11(13)12-6-2-4-8-14(12)15/h1-8,15-16,31H,9-10H2,(H,30,33)/t16-/m0/s1
Standard InChI Key FFLYZEMXCTVVQO-INIZCTEOSA-N
Isomeric SMILES C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)N[C@@H](CO)C(=O)OC4=C(C(=C(C(=C4F)F)F)F)F
Canonical SMILES C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NC(CO)C(=O)OC4=C(C(=C(C(=C4F)F)F)F)F

Introduction

The compound (2,3,4,5,6-pentafluorophenyl) (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-hydroxypropanoate is a complex organic molecule featuring a pentafluorophenyl group and a fluorenylmethoxycarbonyl (Fmoc) moiety. This combination of functional groups contributes to its unique chemical properties and potential applications in medicinal chemistry and materials science.

Synthesis and Preparation

The synthesis of such compounds typically involves multiple steps, including the attachment of the pentafluorophenyl group and the introduction of the Fmoc protecting group. These reactions require careful control of conditions to ensure high yields and purity.

Applications and Potential Uses

  • Medicinal Chemistry: The incorporation of fluorinated groups can enhance bioactivity, making this compound a candidate for medicinal applications.

  • Peptide Synthesis: The Fmoc group is widely used in peptide synthesis due to its ease of removal, suggesting potential applications in this field .

Comparison with Similar Compounds

CompoundMolecular FormulaMolecular Weight (g/mol)Key Features
(2,3,4,5,6-pentafluorophenyl) 2-(9H-fluoren-9-ylmethoxycarbonylamino)-4-oxo-4-(tritylamino)butanoateNot specifiedApproximately 625.58Pentafluorophenyl, Fmoc, tritylamino groups
(2,3,4,5,6-pentafluorophenyl) 2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(1H-indol-3-yl)propanoateNot specified592.5Pentafluorophenyl, Fmoc, indolyl groups
1-benzyl 2,3,4,5,6-pentafluorophenyl (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanedioateC32H22F5NO6Approximately 611.5Pentafluorophenyl, Fmoc, benzyl groups

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